2-Chloroethyl 2-(4-chlorophenoxy)-2-methylpropionate

• CAS RN: 52161-12-3
• Molecular Formula: C12H14Cl2O3
• Molecular Weight: 277.14 g/mol
• IUPAC Name: 2-chloroethyl 2-(4-chlorophenoxy)-2-methylpropanoate
• InChI: InChI=1S/C12H14Cl2O3/c1-12(2,11(15)16-8-7-13)17-10-5-3-9(14)4-6-10/h3-6H,7-8H2,1-2H3
• InChI Key: IUAXUYMFMHJWHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OCCCl)OC1=CC=C(C=C1)Cl

Description

2-Chloroethyl 2-(4-chlorophenoxy)-2-methylpropionate is a useful research compound. Its molecular formula is C12H14Cl2O3 and its molecular weight is 277.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of 80.5 g of chloro-ethanol (1 mole) in THF containing 101 g (1 mole) of triethylamine are added, dropwise with stirring, 233 g (1 mole) of p-chlorophenoxy-2-methylpropionic acid chloride. The triethylamine hydrochloride is filtered, and the ester formed is distilled; it is identical to that obtained under 6.1.1.; the synthesis of (VI) is continued as under 6.1.2., and then 6.1.3.

Synthesis routes and methods II

Procedure details

107.3 g (0.5 mole) of p-chlorophenoxy-2-methylpropionic acid are dissolved in 241.5 g (3 moles) of 2-chloroethanol. The solution is saturated with HCl gas. The excess of solvent is distilled under 11 Torr. The ester is distilled under 0.02 Torr, at a temperature of 97°-98°.